Cas no 1311277-98-1 (Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine)

• Product Name: Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine
• CAS No: 1311277-98-1
• MF: C₁₈H₁₇F₃N₄
• MW: 346.349593877792
• MDL: MFCD19981391
• CID: 4693604
• Update Time: 2025-07-22

Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine
• dimethyl {6-[3-(5-methyl-1H-pyrazol-3-yl)phenyl]-4-trifluoromethylpyridin-2-yl}amine
• N,N-DIMETHYL-6-[3-(5-METHYL-1H-PYRAZOL-3-YL)PHENYL]-4-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE

• MDL： MFCD19981391
• Inchi： 1S/C18H17F3N4/c1-11-7-16(24-23-11)13-6-4-5-12(8-13)15-9-14(18(19,20)21)10-17(22-15)25(2)3/h4-10H,1-3H3,(H,23,24)
• InChI Key： SXNBYBZJLPWJFI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)C1C=CC=C(C2C=C(C)NN=2)C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 443
• XLogP3: 4.2
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 525.6±50.0 °C at 760 mmHg
• Flash Point: 271.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine

Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biological research. Among these, the compound with the CAS number 1311277-98-1 and the product name Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex aromatic and heterocyclic framework, has been the subject of extensive research in various fields, including medicinal chemistry and drug discovery.

The molecular structure of this compound is highly intricate, featuring a pyridine core substituted with a trifluoromethyl group, a phenyl ring linked to a pyrazole moiety, and dimethylamino terminal groups. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its interaction with biological targets. The presence of the trifluoromethyl group, in particular, is noteworthy as it is known to enhance metabolic stability and binding affinity in many pharmacological agents.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine structure has shown promise in this regard. Its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been explored in several preclinical studies. These studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the complex framework efficiently. The use of these techniques not only demonstrates the synthetic prowess of modern organic chemistry but also underscores the importance of innovative methodologies in accessing structurally diverse compounds.

The pharmacological profile of Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine has been thoroughly investigated in vitro. Initial studies have revealed its ability to inhibit the activity of several target enzymes with high selectivity. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Additionally, its interaction with biological targets has been studied using computational modeling techniques, which have provided valuable insights into its binding mechanism.

The potential therapeutic applications of this compound are vast. Research has indicated its efficacy in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, its inhibitory effect on kinases has made it a candidate for developing anticancer drugs. The pyrazole moiety, known for its bioactivity, plays a significant role in modulating enzyme function. Furthermore, the presence of multiple aromatic rings enhances its solubility and bioavailability, making it a promising candidate for drug development.

The regulatory landscape for new drug development is stringent, requiring extensive characterization and testing before clinical trials can begin. The Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine structure has undergone rigorous analytical testing to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure at an atomic level.

The impact of this compound extends beyond academic research. Its development represents a significant step forward in the field of medicinal chemistry, demonstrating how complex molecular structures can be harnessed for therapeutic benefit. As research continues, new applications and derivatives are likely to be discovered, further solidifying its importance in the pharmaceutical industry.

In conclusion, the compound with CAS number 1311277-98-1, specifically named as Dimethyl-{6-[3-(5-methyl-1H-pyrazol-3-yl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine, is a remarkable example of how structural complexity can lead to novel pharmacological activity. Its synthesis, characterization, and potential therapeutic applications underscore the ongoing advancements in chemical research and highlight its significance in addressing global health challenges.